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Compound of Interest

Compound Name: Vinyl chloroformate

Cat. No.: B154032

For Immediate Release

This technical guide provides an in-depth overview of vinyl chloroformate (CAS Number:
5130-24-5), a versatile reagent pivotal in organic synthesis, particularly within the realms of
pharmaceutical and polymer chemistry. This document is intended for researchers, scientists,
and drug development professionals, offering detailed information on its chemical properties,
key reactions, and specific experimental protocols.

Core Chemical and Physical Properties

Vinyl chloroformate is a colorless, volatile liquid with the chemical formula CsHsCIO2.[1][2] It
is a highly reactive acylating agent due to the electrophilic nature of the chloroformate group,
making it a valuable reagent for the introduction of the vinyloxycarbonyl moiety.[3] Key
guantitative data for vinyl chloroformate are summarized in the table below for easy
reference.
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Property Value Source(s)
CAS Number 5130-24-5 [1112]
Molecular Weight 106.51 g/mol [1]
Chemical Formula C3HsCIO2 [11[2]
Boiling Point 68-69 °C at 735 mmHg [4]

Density 1.166 g/mL at 20 °C [4]
Refractive Index n20/D 1.41 [4]

Vapor Pressure 45.5 mmHg [1]

Flash Point -4 °C (closed cup)

Key Synthetic Applications

Vinyl chloroformate is a crucial building block in the synthesis of a variety of organic
molecules, including vinyl carbonates and vinyl carbamates. These reactions are valued for
their typically mild conditions and high yields.[3] Its utility is particularly noted in the production
of monomers for polymerization and in the modification of pharmacologically active
compounds.[3][5][6]

The general reaction mechanism involves the nucleophilic attack of an alcohol or amine on the
electrophilic carbonyl carbon of vinyl chloroformate, leading to the formation of a vinyl
carbonate or carbamate, respectively, with the elimination of hydrogen chloride.
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General Reaction of Vinyl Chloroformate

Vinyl Chloroformate
(CH2=CHOCOCI)

Nucleophile

(R-OH or R-NH2)

+ Nucleophile

Vinyl Carbonate or
Vinyl Carbamate

HCI
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Workflow for Vinyl Carbonate Synthesis

Preparation

Charge flask with alcohol,
DCM, and pyridine

i

Cool flask in an ice bath

Reaction

Add vinyl chloroformate
dropwise

i

Stir overnight

Workup & Purification

Quench with water

i

Concentrate in vacuo

'

Purify by flash
column chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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